Cas no 50712-74-8 (benzyl 2,4-dibromobutanoate)

• Product Name: benzyl 2,4-dibromobutanoate
• CAS No: 50712-74-8
• MF: C₁₁H₁₂Br₂O₂
• MW: 336.019782066345
• CID: 934156
• PubChem ID: 57649044
• Update Time: 2025-04-19

benzyl 2,4-dibromobutanoate Chemical and Physical Properties

Names and Identifiers

• benzyl 2,4-dibromobutanoate
• BENZYL 2,4-DIBROMOBUTYRATE
• 2,4-dibromobutyric acid benzyl ester
• NS00001097
• CS-0361203
• AS-44526
• 23085-60-1
• MFCD01862993
• YAA08560
• DA-35131
• Benzyl 2,4-dibromobutyrate, >=97.0% (GC)
• 50712-74-8
• DB-071244
• DTXSID60945761
• AB1152
• 2,4-Dibromobutyric acid-benzyl ester
• EC 420-710-8
• Butanoic acid, 2,4-dibromo-, phenylmethyl ester; Butyric acid, 2,4-dibromo-, benzyl ester (8CI); Benzyl 2,4-dibromobutanoate; Benzyl 2,4-dibromobutyrate
• SCHEMBL4671424
• BENZYL2,4-DIBROMOBUTANOATE
• AKOS025295396
• SY130089

• MDL： MFCD01862993
• Inchi： 1S/C11H12Br2O2/c12-7-6-10(13)11(14)15-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2
• InChI Key： XQJJSEGHTSUQBZ-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OCC1C=CC=CC=1)CCBr

Computed Properties

• Exact Mass: 333.92000
• Monoisotopic Mass: 333.92040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.63 g/mL at 20 °C(lit.)
• Refractive Index: n20/D 1.558
• PSA: 26.30000
• LogP: 3.27830

benzyl 2,4-dibromobutanoate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36; S61; S60; S41; S36/37; S23
• FLUKA BRAND F CODES：19
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R50/53; R62; R43; R38
• Storage Condition：2-8°C